2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate

• IUPAC Name: [2-(3-nitrophenyl)-2-oxoethyl] 4-(1,3-dioxoisoindol-2-yl)benzoate
• InChI: InChI=1S/C23H14N2O7/c26-20(15-4-3-5-17(12-15)25(30)31)13-32-23(29)14-8-10-16(11-9-14)24-21(27)18-6-1-2-7-19(18)22(24)28/h1-12H,13H2
• InChI Key: LXZCLPIPAPWRBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)C(=O)OCC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H14N2O7
• Molecular Weight: 430.4 g/mol

Description

2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate is a chemical compound that has shown promising results in scientific research. It is commonly used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that are involved in inflammation, cancer cell growth, and microbial infection.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate can have a range of biochemical and physiological effects. These include reducing inflammation and oxidative stress, inducing apoptosis (programmed cell death) in cancer cells, and inhibiting the growth of microbial pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate in lab experiments is its versatility. It can be used in a wide range of studies, from investigating its mechanism of action to studying its potential therapeutic applications. However, one limitation of using this compound is its potential toxicity, which can vary depending on the concentration used and the type of cells or organisms being studied.

Future Directions

There are many potential future directions for research on 2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate. These include further investigating its mechanism of action, exploring its potential use in combination with other drugs or therapies, and studying its effects on different types of cancer cells and microbial pathogens. In addition, future research could focus on developing new synthesis methods for this compound that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of 2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate involves the condensation of 2-nitrobenzaldehyde and dimethyl oxalate in the presence of a base catalyst. This reaction results in the formation of 2-(3-nitrophenyl)-2-oxoethyl oxalate, which is then reacted with 2-aminobenzoic acid to produce the final product.

Scientific Research Applications

2-(3-nitrophenyl)-2-oxoethyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anticancer, and antimicrobial properties. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.